N-(5-bromo-6-methylpyridin-2-yl)-4-cyano-2-fluorobenzamide

• Molecular Formula: C14H9BrFN3O
• Molecular Weight: 334.14 g/mol
• IUPAC Name: N-(5-bromo-6-methylpyridin-2-yl)-4-cyano-2-fluorobenzamide
• InChI: InChI=1S/C14H9BrFN3O/c1-8-11(15)4-5-13(18-8)19-14(20)10-3-2-9(7-17)6-12(10)16/h2-6H,1H3,(H,18,19,20)
• InChI Key: OIFUWVJSAVAAAO-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=N1)NC(=O)C2=C(C=C(C=C2)C#N)F)Br

Description

N-(5-bromo-6-methylpyridin-2-yl)-4-cyano-2-fluorobenzamide, also known as BMF-218, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. The compound was initially synthesized as a part of a drug discovery program aimed at developing novel inhibitors of protein kinase CK2, an enzyme that has been implicated in a variety of cellular processes, including cell proliferation, apoptosis, and DNA repair.

Mechanism of Action

The mechanism of action of N-(5-bromo-6-methylpyridin-2-yl)-4-cyano-2-fluorobenzamide is not fully understood, but it is believed to involve the inhibition of protein kinase CK2. This enzyme plays a critical role in regulating several cellular processes, including cell proliferation and apoptosis, and has been shown to be overexpressed in many types of cancer. By inhibiting CK2, this compound may disrupt the signaling pathways that promote cancer cell growth and survival, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the disruption of DNA repair mechanisms. In addition, the compound has been shown to modulate the activity of several signaling pathways that are critical for cancer cell growth and survival, including the PI3K/Akt and MAPK/ERK pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-bromo-6-methylpyridin-2-yl)-4-cyano-2-fluorobenzamide is its potent antitumor activity, which makes it a promising candidate for cancer therapy. In addition, the compound has been shown to be relatively selective for CK2, which could reduce the potential for off-target effects. However, the moderate yield of the synthesis and the limited availability of the compound could be a limitation for some experiments.

Future Directions

Several future directions for research on N-(5-bromo-6-methylpyridin-2-yl)-4-cyano-2-fluorobenzamide have been proposed, including the development of more efficient synthesis methods, the evaluation of the compound's activity in animal models of cancer, and the identification of biomarkers that could predict response to treatment. In addition, the potential use of this compound in combination with other agents, such as immunotherapies, is an area of active investigation. Finally, the development of more potent and selective inhibitors of CK2 could lead to the discovery of novel cancer therapies.

Synthesis Methods

The synthesis of N-(5-bromo-6-methylpyridin-2-yl)-4-cyano-2-fluorobenzamide involves several steps, including the reaction of 2-amino-5-bromo-6-methylpyridine with 2-chloro-4-cyano-5-fluorobenzamide in the presence of a base, followed by purification and characterization of the resulting product. The overall yield of the synthesis is moderate, and several modifications to the procedure have been reported to improve the efficiency of the reaction.

Scientific Research Applications

N-(5-bromo-6-methylpyridin-2-yl)-4-cyano-2-fluorobenzamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Several studies have shown that the compound has potent antitumor activity against a variety of cancer cell lines, including breast, prostate, and pancreatic cancer. In addition, this compound has been shown to enhance the efficacy of chemotherapy drugs, suggesting that it could be used in combination with other agents to improve cancer treatment outcomes.